Cas no 22617-02-3 (Phenol, 2-[(2,4-diaminophenyl)azo]-)

• Product name: Phenol, 2-[(2,4-diaminophenyl)azo]-
• CAS No: 22617-02-3
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 1414076
• PubChem ID: 3874520

Phenol, 2-[(2,4-diaminophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(2,4-diaminophenyl)azo]-
• DTXSID901037784
• (6E)-6-[[2,4-bis(azanyl)phenyl]hydrazinylidene]cyclohexa-2,4-dien-1-one
• HMS2792C08
• AKOS022656602
• BDBM67639
• (6E)-6-[(2,4-diaminophenyl)hydrazono]cyclohexa-2,4-dien-1-one
• 22617-02-3
• SCHEMBL21322275
• cid_6519183
• CHEMBL1571068
• MLS001180965
• (6E)-6-[(2,4-diaminophenyl)hydrazinylidene]-1-cyclohexa-2,4-dienone
• 2-[(2,4-diaminophenyl)diazenyl]phenol
• Phenol, 2-[2-(2,4-diaminophenyl)diazenyl]-
• SMR000476341
• REGID_for_CID_6519183
• (6E)-6-[(2,4-diaminophenyl)hydrazinylidene]cyclohexa-2,4-dien-1-one

• Inchi： InChI=1S/C12H12N4O/c13-8-5-6-10(9(14)7-8)15-16-11-3-1-2-4-12(11)17/h1-7,17H,13-14H2
• InChI Key： BMTKGYFAPSWLDE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)N=NC2=C(C=C(C=C2)N)N)O

Computed Properties

• Exact Mass: 228.10126
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97Ų
• XLogP3: 2

Experimental Properties

• PSA: 96.99